Cas no 1206991-65-2 (11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one)

• Product Name: 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• CAS No: 1206991-65-2
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 6329370
• PubChem ID: 45504970
• Update Time: 2025-10-30

11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• 3-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• AKOS024521928
• 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• 11-(5-methyl-1-phenylpyrazole-4-carbonyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• 1206991-65-2
• VU0523450-1
• F5835-0514

• Inchi： 1S/C22H22N4O2/c1-15-19(11-23-26(15)18-6-3-2-4-7-18)22(28)24-12-16-10-17(14-24)20-8-5-9-21(27)25(20)13-16/h2-9,11,16-17H,10,12-14H2,1H3
• InChI Key： RZBZIYOQFUTQSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)C=1C)N1CC2C3=CC=CC(N3CC(C1)C2)=O

Computed Properties

• Exact Mass: 374.17427596g/mol
• Monoisotopic Mass: 374.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one

11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one (CAS No. 1206991-65-2): A Comprehensive Overview

11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one, with the CAS number 1206991-65-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of diazatricyclic compounds and is characterized by its intricate tricyclic framework and the presence of a pyrazole moiety.

The pyrazole ring, a five-membered heterocyclic aromatic compound containing two nitrogen atoms, is a key structural element in this molecule. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The substitution of the pyrazole ring with a methyl group and a phenyl group further enhances its pharmacological potential by modulating its binding affinity to various biological targets.

The diazatricyclic framework of 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one is particularly noteworthy due to its rigidity and the presence of multiple nitrogen atoms. This structural rigidity can influence the conformational flexibility of the molecule, which is crucial for its interaction with biological targets such as enzymes and receptors. The diazatricyclic core also provides a scaffold for further functionalization and optimization of the compound's pharmacological properties.

Recent studies have explored the potential applications of 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one in various therapeutic areas. One notable area of research is its anti-cancer activity. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

In addition to its anti-cancer properties, 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one has shown promise in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as an oral medication.

To further optimize the therapeutic potential of 11-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-7,11-diazatricyclo7.3.1.0^2,7trideca-2,4-dien-6-one, researchers are exploring various strategies for structural modification and drug delivery systems. For instance, prodrug approaches are being investigated to enhance the solubility and stability of the compound in biological environments. Additionally, nanoparticle-based delivery systems are being developed to improve targeted delivery and reduce systemic toxicity.

In conclusion, CAS No. 1206991-65-2, or 11-(5-methyl-1 phenyl ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -pyrazole carbonyl)-7 diaza tricyclo trideca dien one, represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for advancing medical treatments in these areas.